Cas no 651310-41-7 (4-bromoisoquinolin-5-ol)
4-Bromoisoquinolin-5-ol is a brominated isoquinoline derivative with a hydroxyl group at the 5-position, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct structure enables selective functionalization, facilitating the development of complex heterocyclic compounds. The bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the hydroxyl group offers opportunities for further derivatization. This compound is particularly valuable in medicinal chemistry for the design of biologically active molecules, including kinase inhibitors and antimicrobial agents. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications.
4-bromoisoquinolin-5-ol structure
Product Name:4-bromoisoquinolin-5-ol
CAS No:651310-41-7
MF:C9H6BrNO
MW:224.054041385651
CID:406233
PubChem ID:21979872
Update Time:2025-06-08
4-bromoisoquinolin-5-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoquinolinol, 4-bromo-
- 4-bromoisoquinolin-5-ol
- SCHEMBL5664926
- AKOS024154489
- DTXSID70621089
- AS-49651
- MFCD28339269
- K10067
- CS-0132098
- BBB31041
- 651310-41-7
-
- Inchi： 1S/C9H6BrNO/c10-7-5-11-4-6-2-1-3-8(12)9(6)7/h1-5,12H
- InChI Key： ICYBHMHMRXOUCL-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC2C=CC=C(C=21)O
Computed Properties
- Exact Mass: 222.96328
- Monoisotopic Mass: 222.96328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 33.1Ų
Experimental Properties
- PSA: 33.12
4-bromoisoquinolin-5-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM229452-1g |
4-Bromoisoquinolin-5-ol |
651310-41-7 | 95% | 1g |
$862 | 2021-08-04 | |
| Chemenu | CM229452-250mg |
4-Bromoisoquinolin-5-ol |
651310-41-7 | 95% | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM229452-1g |
4-Bromoisoquinolin-5-ol |
651310-41-7 | 95% | 1g |
$*** | 2023-05-29 | |
| Alichem | A189007650-1g |
4-Bromoisoquinolin-5-ol |
651310-41-7 | 95% | 1g |
$931.22 | 2023-09-01 | |
| eNovation Chemicals LLC | Y1227367-1g |
4-Bromoisoquinolin-5-ol |
651310-41-7 | 95% | 1g |
$1200 | 2024-06-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2419-100MG |
4-bromoisoquinolin-5-ol |
651310-41-7 | 95% | 100MG |
￥ 1,247.00 | 2023-03-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2419-250MG |
4-bromoisoquinolin-5-ol |
651310-41-7 | 95% | 250MG |
￥ 1,999.00 | 2023-03-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2419-500MG |
4-bromoisoquinolin-5-ol |
651310-41-7 | 95% | 500MG |
￥ 3,326.00 | 2023-03-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2419-1G |
4-bromoisoquinolin-5-ol |
651310-41-7 | 95% | 1g |
￥ 4,989.00 | 2023-03-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2419-5G |
4-bromoisoquinolin-5-ol |
651310-41-7 | 95% | 5g |
￥ 14,968.00 | 2023-03-14 |
4-bromoisoquinolin-5-ol Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
651310-41-7 (4-bromoisoquinolin-5-ol) Related Products
- 116836-28-3(8-Bromoquinolin-5-ol)
- 141939-49-3(1H-Indol-5-ol, 7-bromo-)
- 1123738-15-7(3-Bromoquinolin-5-ol)
- 74115-13-2(5-bromopyridin-3-ol)
- 1402886-92-3(7-bromoisoquinolin-4-ol)
- 1160949-99-4(3-BroMoquinolin-7-ol)
- 13669-57-3(3-Bromoquinolin-6-ol)
- 159925-99-2(8-Bromoquinolin-6-ol)
- 1784957-23-8(4-Bromoisoquinolin-8-ol)
- 864738-31-8(8-Bromoisoquinolin-4-ol)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent